(S)-3-((1H-Indol-3-yl)methyl)piperazine-2,5-dione
Overview
Description
Cyclo(glycyltryptophyl), also known as cyclo(Gly-Trp), is a cyclic dipeptide. Cyclic dipeptides, also known as 2,5-diketopiperazines (DKPs), are derived from the cyclization of a dipeptide, i.e., a peptide made by two amino acids . They are the smallest cyclic peptides and are widely present in nature, displaying a variety of biological and pharmacological activities .
Synthesis Analysis
The synthesis of cyclo(glycyltryptophyl) was reported by a research group in 2011 . They found that only a very small group of amino acids (glycine, alanine, proline, and its derivatives) could be naturally chosen as .Molecular Structure Analysis
The electronic energy levels of cyclo(glycyltryptophyl) have been investigated with a joint experimental and theoretical approach . Experimentally, valence photoelectron spectra in the gas phase are measured using VUV radiation .Chemical Reactions Analysis
The electronic energy levels of cyclo(glycyltryptophyl) have been investigated with a joint experimental and theoretical approach . Theoretically, low-energy conformers are obtained through an automated conformer–rotamer ensemble sampling scheme based on tight-binding simulations .Scientific Research Applications
Ionophore Properties and Metal Ion Binding
- Cyclo(glycyltryptophyl) and similar cyclic peptides like cyclo(-L-Pro-Gly-)(3) have been studied for their ionophore properties, particularly how they undergo conformational changes upon binding metal ions. Research has shown that these peptides can effectively bind and release metal ions like calcium and magnesium, indicating potential applications in biotechnology and materials science where metal ion binding is crucial (Kartha, Varughese, & Aimoto, 1982).
Antimicrobial and Antitumor Activity
- Cyclic peptides including those similar to cyclo(glycyltryptophyl) have displayed significant antimicrobial and antitumor activities. For instance, cyclic peptides isolated from Ruegeria bacteria have shown moderate antimicrobial activity against Bacillus subtilis. Such findings suggest that cyclo(glycyltryptophyl) could potentially be effective in fighting infections and possibly in cancer therapy (Mitova, Popov, & de Rosa, 2004).
Enzyme Modeling and Biological Activity
- Cyclic peptides including cyclo(glycyltryptophyl) have been used to model the function of enzymes. Studies like the synthesis of cyclo(His–Glu–Cys-D-Phe–Gly)2 for an esterase model demonstrate the utility of these peptides in understanding enzymatic mechanisms. Such studies pave the way for the development of novel enzyme mimetics and therapeutic agents (Nakajima & Okawa, 1973).
Neuroprotective and CNS Penetration
- Cyclo(glycyltryptophyl) and related cyclic peptides have shown promising results in terms of penetration through the blood-CNS barrier and neuroprotective effects. For example, cyclo(Leu-Gly) derived from oxytocin has been observed to penetrate the central nervous system and resist enzymatic degradation, hinting at potential applications in neuropharmacology (Hoffman, Walter, & Bulat, 1977).
Structural and Conformational Studies
- The structural and conformational studies of cyclic peptides like cyclo(glycyltryptophyl) contribute to the understanding of peptide behavior in various solvents and conditions. This knowledge is crucial in designing peptides with specific characteristics for pharmaceutical and biotechnological applications (Deber, Blout, 1974).
Plant Defense Mechanisms
- Research on cyclotides from plants, which are structurally similar to cyclo(glycyltryptophyl), reveals their role in plant defense against pathogens and pests. This insight can be applied to agricultural biotechnology for developing disease-resistant crops (Slazak et al., 2018).
Nitric Oxide Production Inhibition
- Cyclo(glycyltryptophyl) has been identified as an inhibitor of nitric oxide production, an important aspect in inflammation and cellular signaling. This characteristic opens avenues for research in immunology and inflammation (Noh et al., 2007).
Future Directions
Cyclic dipeptides, including cyclo(glycyltryptophyl), have received attention both in drug discovery and as possible building blocks for nanodevices . They may therefore have a role in the synthesis of the first biomolecules on Earth, and in the emerging of the so-called “homochirality of life”, i.e., the fact that naturally occurring proteins are composed of L-amino acids .
Properties
IUPAC Name |
3-(1H-indol-3-ylmethyl)piperazine-2,5-dione | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13N3O2/c17-12-7-15-13(18)11(16-12)5-8-6-14-10-4-2-1-3-9(8)10/h1-4,6,11,14H,5,7H2,(H,15,18)(H,16,17) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IFQZEERDQXQTLJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=O)NC(C(=O)N1)CC2=CNC3=CC=CC=C32 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70314621, DTXSID20877150 | |
Record name | 3-(1H-indol-3-ylmethyl)piperazine-2,5-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70314621 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | CYCLO(TRP-GLY) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20877150 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
243.26 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
7451-73-2 | |
Record name | Cyclic glycyl-L-tryptophan | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=286599 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 3-(1H-indol-3-ylmethyl)piperazine-2,5-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70314621 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is the significance of finding Cyclo(glycyltryptophyl) in both a thermophilic fungus and a carnivorous fungus?
A: The presence of Cyclo(glycyltryptophyl) in such diverse fungal species as Talaromyces thermophilus [] and Arthrobotrys entomopaga [] suggests a potentially conserved biological role across different fungal taxa. This could indicate a fundamental function within fungal biology, such as signaling, defense, or metabolism. Further research is needed to elucidate the specific roles of this compound in these different fungal species.
Q2: The research on Arthrobotrys entomopaga mentions Cyclo(glycyltryptophyl) being reported for the first time in carnivorous fungi. What are the potential implications of this finding for understanding fungal predation?
A: The discovery of Cyclo(glycyltryptophyl) in a carnivorous fungus opens up intriguing avenues for future research. Does this compound play a role in attracting nematodes, similar to the attracting abilities observed for blumenol A and paganin A in the same study []? Could it be involved in the fungus's ability to paralyze or digest its prey? Further investigation is required to uncover the specific function of Cyclo(glycyltryptophyl) in the context of fungal predation.
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